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Compound of Interest

Compound Name: 1-Hydroxypentan-3-one

Cat. No.: B13458335

Technical Guide to 1-Hydroxypentan-3-one:
Safety and Handling

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling
precautions for 1-Hydroxypentan-3-one. The information is intended to support researchers,
scientists, and professionals in the field of drug development in the safe handling and use of
this chemical compound.

Section 1: Chemical Identification

Proper identification is the first step in ensuring the safe handling of any chemical. The
following table summarizes the key identifiers for 1-Hydroxypentan-3-one.[1]
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Identifier Value

IUPAC Name 1-hydroxypentan-3-one[1]
CAS Number 26574-26-5[1]

Molecular Formula CsH1002[1][2]

Molecular Weight 102.13 g/mol [1]
PubChem CID 11062321[1]

1-hydroxy-3-pentanone,
Synonyms
Hydroxymethylbutanone[1]

Section 2: Hazard Identification

1-Hydroxypentan-3-one is classified as a hazardous substance. The following table outlines
its classification according to the Globally Harmonized System of Classification and Labelling of
Chemicals (GHS).[1]

GHS Classification = Hazard Statement Signal Word Pictogram

Flammable liquids H226: Flammable ]
o Warning &

(Category 3) liquid and vapor[1]

Skin )

o H315: Causes skin ]

corrosion/irritation o Warning |
irritation[1]

(Category 2)

Serious eye

o H319: Causes serious _
damage/eye irritation Warning

eye irritation[1]
(Category 2A)

Specific target organ

toxicity — Single
H335: May cause ]
exposure (Category ) o Warning
respiratory irritation[1]

3), Respiratory tract
irritation
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Section 3: Physical and Chemical Properties

Detailed experimental data on the physical and chemical properties of 1-Hydroxypentan-3-
one are limited. The values presented below are primarily computed properties and should be
used as estimates.

Property Value Source
Molecular Weight 102.13 g/mol PubChem (Computed)[1]
XLogP3-AA -0.3 PubChem (Computed)[1]
Hydrogen Bond Donor Count 1 PubChem (Computed)[1]
Hydrogen Bond Acceptor

2 PubChem (Computed)[1]
Count
Rotatable Bond Count 3 PubChem (Computed)[1]

Note: Experimental data for properties such as boiling point, melting point, and flash point are
not readily available for 1-Hydroxypentan-3-one. Data for its isomers, such as 2-hydroxy-3-
pentanone, suggest a boiling point of approximately 186.45°C and a flash point of around
53.8°C, but these should not be considered as the definitive properties of 1-Hydroxypentan-3-
one.[3]

Section 4: Handling and Storage

Given its hazardous nature, strict adherence to safety protocols is mandatory when handling
and storing 1-Hydroxypentan-3-one.

Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.

Avoid contact with skin and eyes.

Prevent the formation of dust and aerosols.

Use non-sparking tools to prevent ignition sources.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b13458335?utm_src=pdf-body
https://www.benchchem.com/product/b13458335?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1-Hydroxypentan-3-one
https://pubchem.ncbi.nlm.nih.gov/compound/1-Hydroxypentan-3-one
https://pubchem.ncbi.nlm.nih.gov/compound/1-Hydroxypentan-3-one
https://pubchem.ncbi.nlm.nih.gov/compound/1-Hydroxypentan-3-one
https://pubchem.ncbi.nlm.nih.gov/compound/1-Hydroxypentan-3-one
https://www.benchchem.com/product/b13458335?utm_src=pdf-body
https://www.benchchem.com/product/b13458335?utm_src=pdf-body
https://www.benchchem.com/product/b13458335?utm_src=pdf-body
https://www.guidechem.com/dictionary/en/5704-20-1.html
https://www.benchchem.com/product/b13458335?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13458335?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Take precautionary measures against static discharge.
e Do not eat, drink, or smoke in areas where the chemical is handled.

Storage:

Keep the container tightly closed.

Store in a dry, cool, and well-ventilated place.

Keep away from heat, sparks, open flames, and hot surfaces.

Store separately from incompatible materials such as oxidizing agents.

Section 5: Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn to minimize exposure to 1-
Hydroxypentan-3-one.

Protection Type Recommendation

Weatr tightly fitting safety goggles with side-
Eye/Face Protection shields conforming to EN 166 (EU) or NIOSH
(US) standards.

Wear fire/flame resistant and impervious
_ _ clothing. Handle with chemical-resistant gloves
Skin Protection . )
(e.g., nitrile rubber). Gloves must be inspected

prior to use.

If exposure limits are exceeded or irritation is
Respiratory Protection experienced, use a full-face respirator with an

appropriate cartridge.

] Wear appropriate protective clothing to prevent
Body Protection ]
skin exposure.

Section 6: First-Aid Measures

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b13458335?utm_src=pdf-body
https://www.benchchem.com/product/b13458335?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13458335?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

In case of exposure, immediate medical attention is crucial. The following are first-aid

recommendations:

Exposure Route First-Aid Procedure

Move the victim to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give

Inhalation . o ] ) )
artificial respiration. Seek immediate medical
attention.
Take off contaminated clothing immediately.

Skin Contact Wash off with soap and plenty of water. Consult

a doctor.

Rinse with pure water for at least 15 minutes.
Eye Contact ] ] . ]
Seek immediate medical attention.

Rinse mouth with water. Do not induce vomiting.
) Never give anything by mouth to an
Ingestion . .
unconscious person. Call a doctor or Poison

Control Center immediately.

Section 7: Fire-Fighting Measures

1-Hydroxypentan-3-one is a flammable liquid.

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.

o Specific Hazards: Vapors may form explosive mixtures with air.

» Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.
Section 8: Accidental Release Measures

In the event of a spill, follow these procedures to mitigate the hazard.

o Personal Precautions: Avoid breathing vapors, mist, or gas. Ensure adequate ventilation.
Remove all sources of ignition. Evacuate personnel to safe areas.
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e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
chemical enter drains.

o Containment and Cleaning: Collect spillage with a non-combustible absorbent material (e.g.,
sand, earth, diatomaceous earth, vermiculite) and place it in a container for disposal
according to local regulations. Use spark-proof tools and explosion-proof equipment.

Experimental Protocols

Detailed experimental protocols for specific applications of 1-Hydroxypentan-3-one are not
publicly available. The handling and safety procedures outlined in this guide are based on the
known hazards of the substance and general laboratory safety practices. Researchers should
develop specific protocols based on their experimental design, incorporating the safety
information provided herein.

Visualizations
Chemical Spill Response Workflow

The following diagram illustrates the logical workflow for responding to a chemical spill of 1-
Hydroxypentan-3-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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